7-fluoro-2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methylquinoline

• IUPAC Name: 7-fluoro-2-[4-(4-fluorophenyl)piperazin-1-yl]-4-methylquinoline
• InChI: InChI=1S/C20H19F2N3/c1-14-12-20(23-19-13-16(22)4-7-18(14)19)25-10-8-24(9-11-25)17-5-2-15(21)3-6-17/h2-7,12-13H,8-11H2,1H3
• InChI Key: NRWYUALUNVBRHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC(=C2)F)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C20H19F2N3
• Molecular Weight: 339.4 g/mol

Description

7-fluoro-2-[4-(4-fluorophenyl)-1-piperazinyl]-4-methylquinoline, commonly known as levofloxacin, is a synthetic antibacterial agent that belongs to the fluoroquinolone class. It is a broad-spectrum antibiotic that is used to treat a variety of bacterial infections. Levofloxacin is a potent inhibitor of bacterial DNA synthesis and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

Levofloxacin acts by inhibiting bacterial DNA synthesis through its interaction with DNA gyrase and topoisomerase IV, which are essential enzymes for bacterial DNA replication. Levofloxacin binds to these enzymes and prevents them from carrying out their normal function, leading to the inhibition of bacterial DNA synthesis and ultimately bacterial death.
Biochemical and Physiological Effects:
Levofloxacin has been shown to have a broad-spectrum antibacterial activity against both gram-positive and gram-negative bacteria. It is well absorbed after oral administration and has a long half-life, allowing for once-daily dosing. Levofloxacin is also well tolerated, with few adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of using levofloxacin in lab experiments is its broad-spectrum antibacterial activity, which allows for the inhibition of a wide range of bacterial species. However, levofloxacin is not effective against all bacterial species and may not be suitable for certain experiments. Additionally, the use of antibiotics in lab experiments can lead to the development of antibiotic-resistant bacterial strains, which can be a limitation.

Future Directions

There are several future directions for research involving levofloxacin. One area of interest is the development of new antibiotics based on the structure of levofloxacin. Another area of interest is the identification of new targets for antibacterial agents, which can lead to the development of new classes of antibiotics. Additionally, the use of levofloxacin in combination with other antibiotics may provide a more effective treatment for bacterial infections.

Synthesis Methods

Levofloxacin is synthesized from the precursor compound, 7-amino-4-methylquinoline. The synthesis involves several steps, including the conversion of the precursor compound to the corresponding carboxylic acid, followed by the formation of the piperazine ring and the introduction of the fluorine atoms. The final product is purified using various chromatographic techniques to obtain pure levofloxacin.

Scientific Research Applications

Levofloxacin has been extensively studied for its antibacterial properties and has been used to treat a variety of bacterial infections. In addition to its clinical applications, levofloxacin has also been used in scientific research for its ability to inhibit bacterial DNA synthesis. This has led to the development of new antibiotics and the identification of new targets for antibacterial agents.